3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one

Catalog No.
S6719043
CAS No.
1553519-19-9
M.F
C17H13NO2
M. Wt
263.29 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one

CAS Number

1553519-19-9

Product Name

3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one

IUPAC Name

3-(4-methylbenzoyl)-1H-quinolin-4-one

Molecular Formula

C17H13NO2

Molecular Weight

263.29 g/mol

InChI

InChI=1S/C17H13NO2/c1-11-6-8-12(9-7-11)16(19)14-10-18-15-5-3-2-4-13(15)17(14)20/h2-10H,1H3,(H,18,20)

InChI Key

LZTQUZUFLAZNJX-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C(=O)C2=CNC3=CC=CC=C3C2=O

Canonical SMILES

CC1=CC=C(C=C1)C(=O)C2=CNC3=CC=CC=C3C2=O
  • Origin: 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one is a synthetic compound. There is no information available on its natural occurrence in biological sources.
  • Significance: Scientific literature suggests research into this specific compound is limited. However, 1,4-dihydroquinolin-4-ones as a class have been explored for their potential antibacterial activity.

Molecular Structure Analysis

3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one possesses a bicyclic structure consisting of a partially saturated quinoline ring fused with a benzene ring. Key features include:

  • The quinoline ring contains a carbonyl group (C=O) at the 4th position and a nitrogen atom at the 1st position.
  • A methyl group (CH3) is attached to the benzene ring at the 4th position.
  • A carbonyl group (C=O) links the benzene ring to the quinoline ring at the 3rd position.

The presence of the partially saturated bond (dihydro) between the 1st and 4th positions of the quinoline ring distinguishes it from fully aromatic quinolones [].

Currently Available Information:

There is limited information readily available on the specific scientific research applications of 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one. While some scientific databases mention this compound, they primarily focus on methods of synthesis and characterization rather than established areas of research.

Potential Research Areas:

The structure of 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one contains two interesting chemical moieties: a quinoline ring and a benzoyl group. Compounds with similar structures have been explored for various biological activities, including:

  • Antibacterial Properties: Quinolone derivatives are a well-established class of antibiotics that work by inhibiting bacterial DNA gyrase. Research on other quinoline derivatives with modifications similar to 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one might be warranted to investigate potential antibacterial effects.
  • Antiviral Properties: Some quinoline derivatives have shown promise in inhibiting the replication of Hepatitis B virus. Further research is needed to determine if 3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one possesses similar antiviral properties.

XLogP3

3.5

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

263.094628657 g/mol

Monoisotopic Mass

263.094628657 g/mol

Heavy Atom Count

20

Dates

Last modified: 11-23-2023

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